Cas no 109358-26-1 (3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, ethyl ester)

• Product Name: 3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, ethyl ester
• CAS No: 109358-26-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 128389
• PubChem ID: 45082192
• Update Time: 2025-04-18

3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylicacid, 1,4,5,6-tetrahydro-, ethyl ester
• 1,4,5,6-Tetrahydro-pyridazine-3-carboxylic acid ethyl ester
• 3-Pyridazinecarboxylicacid,1,4,5,6-tetrahydro-,ethylester(9CI)
• ethyl 1,4,5,6-tetrahydropyridazine-3-carboxylate
• 1,4,5,6-Tetrahydro-pyridazine-3-carboxylic acid ethyl ester
• AKOS006331802
• 109358-26-1
• DTXSID70665165
• Ethyl1,4,5,6-tetrahydropyridazine-3-carboxylate

• Inchi： 1S/C7H12N2O2/c1-2-11-7(10)6-4-3-5-8-9-6/h8H,2-5H2,1H3
• InChI Key： DOLPWRQIACSVSM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCNN=1)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 50.69